Cas no 1935054-64-0 (tert-butyl N-{3-hydroxyspiro3.3heptan-1-yl}carbamate)

• Product Name: tert-butyl N-{3-hydroxyspiro3.3heptan-1-yl}carbamate
• CAS No: 1935054-64-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD30180358
• CID: 4630313
• PubChem ID: 122163295
• Update Time: 2025-11-02

tert-butyl N-{3-hydroxyspiro3.3heptan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-hydroxyspiro[3.3]heptan-1-yl}carbamate
• tert-butyl N-{3-hydroxyspiro3.3heptan-1-yl}carbamate

• MDL： MFCD30180358
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-8-7-9(14)12(8)5-4-6-12/h8-9,14H,4-7H2,1-3H3,(H,13,15)
• InChI Key： WXGBLIVTVFWNQT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2(CCC2)C(O)C1

Additional information on tert-butyl N-{3-hydroxyspiro3.3heptan-1-yl}carbamate

Comprehensive Guide to tert-butyl N-{3-hydroxyspiro[3.3]heptan-1-yl}carbamate (CAS No. 1935054-64-0)

tert-butyl N-{3-hydroxyspiro[3.3]heptan-1-yl}carbamate (CAS No. 1935054-64-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique spiro[3.3]heptane core, which is increasingly studied for its potential in drug discovery and material science. The presence of both a hydroxy group and a carbamate moiety makes it a versatile intermediate for synthesizing more complex molecules.

The tert-butyl group in this compound enhances its stability, making it suitable for various synthetic applications. Researchers are particularly interested in its role as a protecting group in peptide synthesis and other organic transformations. The compound's CAS number 1935054-64-0 is frequently searched in academic and industrial databases, reflecting its growing relevance in modern chemistry.

One of the most intriguing aspects of tert-butyl N-{3-hydroxyspiro[3.3]heptan-1-yl}carbamate is its potential application in central nervous system (CNS) drug development. The spiro[3.3]heptane scaffold is known for its ability to mimic bioactive conformations, which is critical for designing drugs with improved efficacy and reduced side effects. This aligns with current trends in AI-driven drug discovery, where researchers leverage computational tools to identify novel scaffolds like this one.

In addition to pharmaceutical applications, CAS No. 1935054-64-0 is also explored in material science. Its rigid spirocyclic structure can contribute to the development of high-performance polymers with enhanced thermal and mechanical properties. This dual utility in both life sciences and advanced materials makes it a compound of broad interest.

From an SEO perspective, queries related to "tert-butyl carbamate derivatives" and "spiro[3.3]heptane applications" are trending, indicating a strong demand for information on this topic. The compound's unique structure also makes it a subject of interest in green chemistry discussions, as researchers seek sustainable methods for its synthesis and utilization.

For those working in medicinal chemistry, tert-butyl N-{3-hydroxyspiro[3.3]heptan-1-yl}carbamate offers a promising starting point for designing new therapeutic agents. Its hydroxy group allows for further functionalization, enabling the creation of libraries of derivatives for biological screening. This approach is particularly relevant in the era of personalized medicine, where tailored treatments are in high demand.

The synthesis of this compound typically involves multi-step organic reactions, with careful attention to protecting group strategies. Detailed protocols for its preparation are often sought after in chemical forums and research publications, highlighting its practical importance. Moreover, its spectroscopic data (e.g., NMR, IR) is frequently referenced in analytical chemistry workflows.

In summary, tert-butyl N-{3-hydroxyspiro[3.3]heptan-1-yl}carbamate (CAS No. 1935054-64-0) is a compound with significant potential across multiple scientific disciplines. Its unique spirocyclic architecture, combined with functional groups amenable to further modification, positions it as a valuable tool for researchers. As the scientific community continues to explore its applications, this compound is likely to remain a topic of interest in both academic and industrial settings.